
In-depth Technical Guide: 5-Phenoxythiophene-
2-carboxylic acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
5-Phenoxythiophene-2-carboxylic

acid

Cat. No.: B8582683

Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals.

Senior Application Scientist Note: Upon a thorough investigation of the topic "5-
Phenoxythiophene-2-carboxylic acid," it has been determined that there is a significant lack

of available scientific literature, supplier information, and a registered CAS number for this

specific chemical entity. The search results consistently point towards two distinct but similarly

named compounds: 5-Phenylthiophene-2-carboxylic acid and 5-(Phenoxymethyl)thiophene-2-

carboxylic acid.

Given the high degree of similarity in nomenclature, it is plausible that "5-Phenoxythiophene-
2-carboxylic acid" may be a trivial name, a novel, uncharacterized compound, or a potential

misnomer for one of these related structures.

This guide will, therefore, focus on the well-documented and commercially available 5-

Phenylthiophene-2-carboxylic acid (CAS: 19163-24-7), as it is the most probable compound of

interest for researchers in this field. Should your interest lie specifically with the phenoxy-linked

compound, we recommend further investigation into its synthesis and characterization, as it

appears to be a novel area of chemical research.
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Technical Guide: 5-Phenylthiophene-2-carboxylic
acid
Introduction
5-Phenylthiophene-2-carboxylic acid is a bifunctional organic molecule that incorporates both a

thiophene and a phenyl ring system.[1][2] This structural motif is of significant interest in

medicinal chemistry and materials science. The thiophene ring, a sulfur-containing heterocycle,

is a well-known bioisostere for the benzene ring and is a common scaffold in a multitude of

pharmaceuticals. The carboxylic acid group provides a handle for further chemical

modifications, such as the formation of amides and esters, and can also participate in crucial

hydrogen bonding interactions with biological targets. Thiophene derivatives, in general, are

widely utilized in the synthesis of pharmaceuticals, pesticides, dyes, and polymers.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 5-Phenylthiophene-2-carboxylic acid is

presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Source

CAS Number 19163-24-7 [1][2][3]

Molecular Formula C₁₁H₈O₂S [1][2]

Molecular Weight 204.24 g/mol [1][2]

Appearance Solid, powder, or crystals [4]

Melting Point 186-190°C [3]

Boiling Point 393.6°C at 760 mmHg [3]

Storage Temperature 4°C, protect from light [3]

SMILES
C1=CC=C(C=C1)C2=CC=C(S

2)C(=O)O
[2]

InChI Key
QGMFBCDNJUZQBZ-

UHFFFAOYSA-N
[2][3]
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Chemical Structure
The chemical structure of 5-Phenylthiophene-2-carboxylic acid is depicted below. The

numbering of the thiophene ring begins at the sulfur atom and proceeds towards the carboxylic

acid substituent.

Caption: 2D structure of 5-Phenylthiophene-2-carboxylic acid.

Synthesis Protocols
The synthesis of 5-Phenylthiophene-2-carboxylic acid can be achieved through several routes.

A common laboratory-scale synthesis involves the hydrolysis of its corresponding methyl ester.

Protocol: Hydrolysis of 2-methoxycarbonyl-5-phenylthiophene[1]

Materials:

2-methoxycarbonyl-5-phenylthiophene

Methanol (MeOH)

Tetrahydrofuran (THF)

1 N Sodium Hydroxide (NaOH) aqueous solution

1 N Hydrochloric Acid (HCl)

Deionized water

Procedure:

Dissolve 2-methoxycarbonyl-5-phenylthiophene (1 equivalent) in a mixture of methanol

and tetrahydrofuran.

To the stirred solution, add 1 N aqueous sodium hydroxide.

Continue stirring the reaction mixture at room temperature for approximately 2 hours.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).
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Upon completion of the reaction, slowly add 1 N hydrochloric acid to the mixture to acidify

it.

A solid precipitate of 5-Phenylthiophene-2-carboxylic acid will form.

Collect the solid by filtration.

Wash the collected solid with a small amount of cold water.

Dry the product under a vacuum to yield the final 5-Phenylthiophene-2-carboxylic acid.

Self-Validation:

The final product can be characterized and its purity confirmed using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). For

example, the proton NMR spectrum in DMSO-d6 should show characteristic peaks for the

aromatic protons and the carboxylic acid proton.[1] Electrospray ionization mass

spectrometry (ESI-MS) would show a peak corresponding to the deprotonated molecule

[M-H]⁻.[1]

2-methoxycarbonyl-5-phenylthiophene Dissolve in MeOH/THF Add 1N NaOH, stir at RT Acidify with 1N HCl Filter and wash with cold water 5-Phenylthiophene-2-carboxylic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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